Cas no 1872735-11-9 (Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-(methylthio)-)

• Product Name: Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-(methylthio)-
• CAS No: 1872735-11-9
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5285289
• Update Time: 2025-05-23

Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-(methylthio)-

• Inchi： 1S/C10H21NOS/c1-3-8(7-11)9(12)10(13-2)5-4-6-10/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： HZOZFODHVSUBNX-UHFFFAOYSA-N
• SMILES： C1(SC)(C(C(CN)CC)O)CCC1

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 335.9±12.0 °C(Predicted)
• pka: 14.73±0.20(Predicted)

Additional information on Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-(methylthio)-

Exploring the Unique Properties and Applications of Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-(methylthio)- (CAS No. 1872735-11-9)

In the ever-evolving landscape of chemical research and pharmaceutical development, Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-(methylthio)- (CAS No. 1872735-11-9) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclobutane core with functional groups like aminomethyl and methylthio, offering versatile applications in drug discovery, material science, and specialty chemistry. Researchers are increasingly drawn to its potential as a chiral building block or intermediate in synthesizing complex bioactive molecules.

The compound’s molecular architecture is particularly noteworthy. The cyclobutane ring introduces strain, which can enhance reactivity and selectivity in synthetic pathways. Meanwhile, the α-[1-(aminomethyl)propyl] side chain provides a handle for further functionalization, making it valuable for designing peptide mimetics or small-molecule inhibitors. The methylthio group adds lipophilicity, a trait often exploited in optimizing drug candidates for better membrane permeability.

Current trends in green chemistry and sustainable synthesis have spurred interest in compounds like Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-(methylthio)-. Its potential as a bioisostere—replacing traditional aromatic moieties—aligns with efforts to reduce metabolic toxicity in drug design. Online searches reveal growing queries such as "cyclobutane derivatives in medicinal chemistry" and "applications of strained rings in drug development," reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the compound’s CAS No. 1872735-11-9 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on asymmetric catalysis or fragment-based drug discovery often prioritize such well-defined intermediates. The inclusion of both amine and thioether functionalities also opens doors to chemo-selective modifications, a topic frequently discussed in forums on click chemistry and bioconjugation techniques.

Beyond pharmaceuticals, Cyclobutanemethanol derivatives are explored in advanced material science. Their rigid yet tunable structures make them candidates for liquid crystals or polymeric scaffolds. As industries seek alternatives to conventional petrochemical-based materials, this compound’s potential in bio-based polymers garners attention—echoing popular search terms like "sustainable chemical feedstocks."

In analytical contexts, the compound’s spectral properties (e.g., NMR and MS data) are essential for quality control. Databases frequently index it under categories like "heterocyclic building blocks" or "pharmaceutical intermediates," highlighting its cross-disciplinary utility. For those investigating structure-activity relationships (SAR), the steric effects imposed by the cyclobutane ring offer intriguing insights into molecular recognition.

To summarize, Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-(methylthio)- exemplifies how tailored molecular design can address contemporary challenges in science. Whether as a tool compound for research or a stepping stone in multistep synthesis, its value lies in its adaptability—a quality that resonates with today’s demand for innovation in both academia and industry.